Cas no 125068-35-1 (Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl-)

Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl- structure
125068-35-1 structure
Product Name:Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl-
CAS No:125068-35-1
MF:C40H34N2
MW:542.711369991302
CID:1221080
PubChem ID:59899794
Update Time:2025-04-20

Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-[4-[2-[4-(N-(4-methylphenyl)anilino)phenyl]ethenyl]phenyl]-N-phenylaniline
    • N,N'-[Ethene-1,2-diyldi(4,1-phenylene)]bis[N-(4-methylphenyl)aniline]
    • 125068-35-1
    • DTXSID50733295
    • SCHEMBL13777815
    • Benzenamine, 4,4'-(1,2-ethenediyl)bis[N-(4-methylphenyl)-N-phenyl-
    • Inchi: 1S/C40H34N2/c1-31-13-23-37(24-14-31)41(35-9-5-3-6-10-35)39-27-19-33(20-28-39)17-18-34-21-29-40(30-22-34)42(36-11-7-4-8-12-36)38-25-15-32(2)16-26-38/h3-30H,1-2H3
    • InChI Key: GAQZRFFNUSBMQR-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C=CC2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC(C)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 542.27242
  • Monoisotopic Mass: 542.272199093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 11.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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